Cas no 97659-42-2 (4-Pyridinecarboxylicacid, 2-ethyldihydro-6-oxo- (9CI))

• Product Name: 4-Pyridinecarboxylicacid, 2-ethyldihydro-6-oxo- (9CI)
• CAS No: 97659-42-2
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 810685
• PubChem ID: 113444
• Update Time: 2025-04-19

4-Pyridinecarboxylicacid, 2-ethyldihydro-6-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylicacid, 2-ethyldihydro-6-oxo- (9CI)
• 2-ethyldihydro-6-oxoisonicotinic acid
• 2-ethyl-6-hydroxypyridine-4-carboxylic acid
• AKOS005256495
• DTXSID20913749
• AKOS017405883
• Z1198320047
• 97659-42-2
• 6-ethyl-2-oxo-1,2-dihydropyridine-4-carboxylicacid
• QTGMQKBCDNYHSK-UHFFFAOYSA-N
• 54881-17-3
• EINECS 307-446-8
• 6-ethyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
• SCHEMBL56627
• 6-ethyl-2-oxo-1,2-dihydro-4-pyridinecarboxylic acid
• MFCD11226364
• 2-ethyl-6-oxo-1H-pyridine-4-carboxylic acid
• EN300-127507
• 6-ethyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid
• BS-40316

• Inchi： 1S/C8H9NO3/c1-2-6-3-5(8(11)12)4-7(10)9-6/h3-4H,2H2,1H3,(H,9,10)(H,11,12)
• InChI Key： QTGMQKBCDNYHSK-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)C=C(CC)N1

Computed Properties

• Exact Mass: 167.058
• Monoisotopic Mass: 167.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.272
• Boiling Point: 373.3°Cat760mmHg
• Flash Point: 179.5°C
• Refractive Index: 1.539